Cas no 1805968-76-6 (2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1805968-76-6
• MF: C₈H₈BrF₃N₂O
• MW: 285.061131477356
• CID: 4933285
• Update Time: 2025-10-17

2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8BrF3N2O/c1-4-3-14-7(13)5(2-9)6(4)15-8(10,11)12/h3H,2H2,1H3,(H2,13,14)
• InChI Key： RADFIFCZBYRGCO-UHFFFAOYSA-N
• SMILES： BrCC1C(N)=NC=C(C)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine

2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805968-76-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This pyridine derivative has garnered attention due to its unique structural features and versatile functional groups, which make it a valuable building block for advanced chemical synthesis. Recent studies have highlighted its applications in drug discovery, agrochemicals, and electronic materials, underscoring its importance in contemporary research.

The molecular structure of 2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine is characterized by a pyridine ring with four substituents: an amino group at position 2, a bromomethyl group at position 3, a methyl group at position 5, and a trifluoromethoxy group at position 4. These substituents contribute to the molecule's electronic properties, reactivity, and stability. The presence of the trifluoromethoxy group introduces strong electron-withdrawing effects, enhancing the molecule's ability to participate in various chemical reactions. Meanwhile, the bromomethyl group serves as a reactive site for nucleophilic substitution reactions, making it a versatile intermediate in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine through multiple pathways. One notable method involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This approach has been optimized to achieve high yields and excellent selectivity, making it suitable for large-scale production. Additionally, researchers have explored alternative routes using microwave-assisted synthesis and continuous flow reactors, further enhancing the scalability and sustainability of the synthesis process.

The applications of 2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine are diverse and expanding rapidly. In the pharmaceutical industry, this compound has been utilized as a key intermediate in the development of novel drug candidates targeting various diseases. For instance, recent studies have demonstrated its potential as an anti-tumor agent due to its ability to inhibit specific oncogenic pathways. The molecule's unique combination of functional groups allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for drug design.

In the field of agrochemistry, 2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine has shown promise as a precursor for developing next-generation pesticides and herbicides. Its ability to undergo various transformations enables the creation of bioactive compounds with enhanced efficacy and reduced environmental impact. Researchers have also explored its role in plant growth regulation, where it has been shown to influence key metabolic pathways in crops.

From a materials science perspective, this compound has been investigated for its potential in organic electronics. The pyridine ring's aromaticity and the electron-withdrawing substituents contribute to its semiconducting properties, making it a candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated improved charge transport properties when this compound is incorporated into conjugated polymers or hybrid materials.

The toxicological profile of 2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine has also been extensively studied to ensure its safe handling and application. Acute toxicity studies indicate that it exhibits low toxicity when administered at recommended levels; however, chronic exposure studies are still underway to fully understand its long-term effects. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions, provided appropriate safety precautions are taken.

In conclusion, 2-Amino-3-(bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805968-76-6) is a multifaceted organic compound with significant potential across various industries. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As research continues to uncover new functionalities and applications for this compound, its role in driving technological advancements is expected to grow significantly.